Cas no 35115-35-6 (3-(pyridin-4-yl)-1,2,4-thiadiazol-5-amine)

• Product Name: 3-(pyridin-4-yl)-1,2,4-thiadiazol-5-amine
• CAS No: 35115-35-6
• MF: C₇H₆N₄S
• MW: 178.214338779449
• MDL: MFCD09865004
• CID: 853227
• PubChem ID: 21928493
• Update Time: 2025-06-11

3-(pyridin-4-yl)-1,2,4-thiadiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Thiadiazol-5-amine, 3-(4-pyridinyl)-
• 3-(4-Pyridinyl)-1,2,4-thiadiazol-5-amine
• 3-(4-pyridyl)-1,2,4-thiadiazole-5-ylamine
• 3-pyridin-4-yl-1,2,4-thiadiazol-5-amine
• 4-(3,4-DIETHOXY-PHENYL)-2H-PYRAZOL-3-YLAMINE
• 3-(pyridin-4-yl)-1,2,4-thiadiazol-5-amine
• KRBQJJDPWOTAQA-UHFFFAOYSA-N
• CCG-325093
• DB-293660
• CHEMBL46313
• 3-(4-pyridinyl)-1,2,4-thiadiazol-5-amine, AldrichCPR
• MFCD09865004
• DTXSID20620249
• 3-(4-PYRIDINYL)-5-AMINO-[1,2,4]THIADIAZOLE
• 3-Pyridin-4-yl-[1,2,4]thiadiazol-5-ylamine
• Z431702558
• CS-0199841
• J-510951
• GA-0226
• SCHEMBL3252621
• 35115-35-6
• EN300-133693
• AKOS005072660

• MDL： MFCD09865004
• Inchi： 1S/C7H6N4S/c8-7-10-6(11-12-7)5-1-3-9-4-2-5/h1-4H,(H2,8,10,11)
• InChI Key： KRBQJJDPWOTAQA-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(C2C=CN=CC=2)=N1

Computed Properties

• Exact Mass: 178.03148
• Monoisotopic Mass: 178.03131738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 92.9Ų

Experimental Properties

• PSA: 64.69

3-(pyridin-4-yl)-1,2,4-thiadiazol-5-amine Security Information

• Signal Word：Danger
• Hazard Statement： H302;H318
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 3-(pyridin-4-yl)-1,2,4-thiadiazol-5-amine

Research Update on 3-(pyridin-4-yl)-1,2,4-thiadiazol-5-amine (CAS: 35115-35-6) in Chemical Biology and Pharmaceutical Applications

3-(pyridin-4-yl)-1,2,4-thiadiazol-5-amine (CAS: 35115-35-6) is a heterocyclic compound that has recently garnered significant attention in the fields of chemical biology and pharmaceutical research. This compound, characterized by its unique thiadiazole-pyridine hybrid structure, has demonstrated promising biological activities, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have explored its potential as a scaffold for drug development, targeting various diseases including cancer, infectious diseases, and neurological disorders.

One of the key areas of investigation has been the compound's role as a kinase inhibitor. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is often associated with cancer and other proliferative diseases. In a 2023 study published in the Journal of Medicinal Chemistry, researchers synthesized a series of derivatives based on 3-(pyridin-4-yl)-1,2,4-thiadiazol-5-amine and evaluated their inhibitory effects on a panel of kinases. The results indicated that certain derivatives exhibited potent and selective inhibition of specific kinases, such as EGFR and BRAF, which are well-known targets in oncology.

Another notable application of this compound is in the field of antimicrobial research. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported that 3-(pyridin-4-yl)-1,2,4-thiadiazol-5-amine derivatives displayed significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis and interfere with essential metabolic pathways. These findings suggest that this scaffold could serve as a starting point for the development of novel antibiotics.

In addition to its therapeutic potential, 3-(pyridin-4-yl)-1,2,4-thiadiazol-5-amine has also been investigated for its utility in chemical biology tools. For instance, a 2024 study in ACS Chemical Biology described the use of this compound as a fluorescent probe for detecting reactive oxygen species (ROS) in live cells. The probe's high selectivity and sensitivity make it a valuable tool for studying oxidative stress-related diseases, such as neurodegenerative disorders and cardiovascular diseases.

Despite these promising findings, challenges remain in the optimization of 3-(pyridin-4-yl)-1,2,4-thiadiazol-5-amine derivatives for clinical applications. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structural modifications and preclinical studies. However, the compound's versatility and demonstrated biological activities make it a compelling candidate for continued research and development.

In conclusion, 3-(pyridin-4-yl)-1,2,4-thiadiazol-5-amine (CAS: 35115-35-6) represents a promising scaffold in chemical biology and pharmaceutical research. Its applications span from kinase inhibition and antimicrobial activity to chemical probes, highlighting its broad potential. Future studies should focus on optimizing its pharmacokinetic properties and exploring its efficacy in in vivo models to advance its translation into clinical applications.